1-(3-Benzylazetidin-1-yl)-3-phenylpropan-1-one

• Molecular Formula: C19H21NO
• Molecular Weight: 279.4 g/mol
• IUPAC Name: 1-(3-benzylazetidin-1-yl)-3-phenylpropan-1-one
• InChI: InChI=1S/C19H21NO/c21-19(12-11-16-7-3-1-4-8-16)20-14-18(15-20)13-17-9-5-2-6-10-17/h1-10,18H,11-15H2
• InChI Key: XBBPRMDHFOMBCM-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C(=O)CCC2=CC=CC=C2)CC3=CC=CC=C3

Description

1-(3-Benzylazetidin-1-yl)-3-phenylpropan-1-one is a useful research compound. Its molecular formula is C19H21NO and its molecular weight is 279.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 3-benzylazetidine (294 mg, 2 mmol) in dry dichloromethane (6 mL) is cooled in an ice bath, and 3-phenylpropionyl chloride (421.5 mg, 2.5 mmol, 1.25 eq) and triethylamine (417 μL, 3 mmol, 1.5 eq) are added. After stirring for 6 hours at room temperature the reaction mixture is diluted with dichloromethane (10 mL). The organic solution is subsequently washed with 1 M KHSO4, 5% NaHCO3 and brine. After drying over Na2SO4, dichloromethane is removed in vacuo and the crude material is purified by flash chromatography (silicagel, ethyl acetate/toluene 1:5). The fractions containing the ethyl 1-(3-benzylazetidin-1-yl)-3-phenylpropan-1-one are collected and the solvent is removed in vacuo to give 432 mg of colorless oil.